1-benzyl-3-(tert-butyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 1-benzyl-3-tert-butyl-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H24N6O2/c1-20(2,3)14-12-25-15-16(23(4)19(28)24(5)17(15)27)21-18(25)26(22-14)11-13-9-7-6-8-10-13/h6-10H,11-12H2,1-5H3
• InChI Key: CQKDIVFEEDMOFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

1-benzyl-3-(tert-butyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C20H24N6O2 and its molecular weight is 380.452. The purity is usually 95%.
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Scientific Research Applications

Psychotropic Activity and Receptor Affinity

One study delved into the synthesis and pharmacological evaluation of a new series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione as potential ligands for serotonin (5-HT) receptors. These compounds were evaluated for their affinity and selectivity for 5-HT1A, 5-HT2A, and 5-HT7 receptors, revealing insights into their potential antidepressant and anxiolytic properties. This research highlighted the synthesis approach and the therapeutic implications of modifying purine-2,6-dione derivatives (Chłoń-Rzepa et al., 2013).

Chemical Synthesis and Molecular Structure

Another aspect of research focused on the synthesis, molecular structure, and characterization of benzylic derivatives of triazinone, providing a foundation for understanding the structural basis of their biological activity and facilitating the development of novel compounds with enhanced efficacy. These studies underscore the importance of structural modification in achieving desired biological activities and provide a framework for the design of new drugs with potential applications in treating neurodegenerative diseases and other conditions (Hwang et al., 2017).

Molecular Recognition and Binding Properties

Research on the hydrogen bonding capabilities of poly(vinyldiaminotriazine) in water for the molecular recognition of nucleic acid bases and their derivatives highlights the potential of triazine derivatives in the field of molecular recognition and sensor development. This study illustrates the ability of triazine-based polymers to bind efficiently with pyrimidine derivatives through hydrogen bonding, underscoring the versatility of triazine derivatives in applications beyond their traditional scope, such as in biomolecular detection and analysis (Asanuma et al., 1998).